Cas no 7136-72-3 (Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI))
7136-72-3 structure
Product Name:Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI)
CAS No:7136-72-3
MF:C9H13NO
MW:151.205622434616
CID:976306
PubChem ID:23271155
Update Time:2025-04-19
Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI)
- SCHEMBL26723871
- 1-(4-Isopropyl-1H-pyrrol-2-yl)ethanone
- 7136-72-3
- KETONE, 4-ISOPROPYLPYRROL-2-YL METHYL
- DB-287854
-
- Inchi： 1S/C9H13NO/c1-6(2)8-4-9(7(3)11)10-5-8/h4-6,10H,1-3H3
- InChI Key： VBQSHJWBZGCSEX-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC(=CN1)C(C)C
Computed Properties
- Exact Mass: 151.099714038g/mol
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 32.9Ų
Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI) Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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